1-(2,5-dimethoxyphenyl)-3-methyl-2-thiourea
Catalog No.
S5992700
CAS No.
34725-25-2
M.F
C10H14N2O2S
M. Wt
226.30 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
34725-25-2
Product Name
1-(2,5-dimethoxyphenyl)-3-methyl-2-thiourea
IUPAC Name
1-(2,5-dimethoxyphenyl)-3-methylthiourea
Molecular Formula
C10H14N2O2S
Molecular Weight
226.30 g/mol
InChI
InChI=1S/C10H14N2O2S/c1-11-10(15)12-8-6-7(13-2)4-5-9(8)14-3/h4-6H,1-3H3,(H2,11,12,15)
InChI Key
JVBGNPPYXIWVPH-UHFFFAOYSA-N
SMILES
CNC(=S)NC1=C(C=CC(=C1)OC)OC
Canonical SMILES
CNC(=S)NC1=C(C=CC(=C1)OC)OC
The exact mass of the compound N-(2,5-dimethoxyphenyl)-N'-methylthiourea is 226.07759887 g/mol and the complexity rating of the compound is 214. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
- N2,5-DMMTU is an organic compound containing a thiourea functional group (C=S-NH2) linked to a moiety with a 2,5-dimethoxyphenyl ring (aromatic ring with two methoxy groups) and an N-methyl group (methyl group attached to a nitrogen).
- Its origin and significance in scientific research are currently unknown due to the lack of available information.
Molecular Structure Analysis
- Key features:
- Notable aspects:
- The combination of a thiourea group and a methoxy-substituted aromatic ring is uncommon and its specific properties require further investigation.
Chemical Reactions Analysis
- Synthesis: There is no reported information on the specific synthesis of N2,5-DMMTU. However, the synthesis of similar thiourea derivatives often involves the reaction of a substituted aniline with isothiocyanate [].
- Decomposition: The decomposition pathway of N2,5-DMMTU is unknown. Thiourea derivatives can decompose under various conditions, such as heat or strong acids/bases, to release ammonia and other products [].
- Other reactions: Due to the lack of data, it's difficult to predict specific reactions N2,5-DMMTU might undergo. However, the presence of the thiourea group suggests potential for complex formation with metal ions or interaction with molecules containing carbonyl groups [].
Physical And Chemical Properties Analysis
- No data is available on the physical and chemical properties of N2,5-DMMTU, such as melting point, boiling point, solubility, or stability.
There is no current information regarding the mechanism of action of N2,5-DMMTU.
- Due to the lack of data, it is impossible to assess the safety hazards associated with N2,5-DMMTU. It is recommended to handle unknown compounds with caution and treat them as potentially hazardous until proper testing is conducted.
XLogP3
1.5
Hydrogen Bond Acceptor Count
3
Hydrogen Bond Donor Count
2
Exact Mass
226.07759887 g/mol
Monoisotopic Mass
226.07759887 g/mol
Heavy Atom Count
15
Dates
Last modified: 11-23-2023
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